Cas no 22608-11-3 (Demethoxycurcumin)

Demethoxycurcumin Properties

Names and Identifiers

• Demethoxycurcumin
• (2E)-Demethoxy Curcumin
• 1,6-Heptadiene-3,5-dione, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-
• DEMETHOXYCURCUMIN(P) PrintBack
• Curcumin II
• Desmethoxycurcumin
• Monodemethoxycurcumin
• WAKO049-31001
• (E,E)-1-(4-Hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-1,6-heptadiene-3,5-dione
• BHCFM
• 4-Hydroxycinnamoyl(feroyl)methane
• Feruloyl-P-hydroxycinnnamoylmethane
• curcuminII
• 4-hydroxycinnamoyl(feruloyl)methane
• NSC687841
• W2F8059T80
• (1E,6E)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)hepta-1,6-diene-3,5-dione
• demethoxy-curcumin
• (1E,6E)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-h
• Norcantharidin
• Curcumin; Demethoxy
• (1E,6E)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-hepta-1,6-diene-3,5-dione
• p-Hydroxycinnamoyl feruloyl methane
• (1E,6E)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-1,6-heptadiene-3,5-dione
• +Expand

• MDL： MFCD03427310
• InChIKey： HJTVQHVGMGKONQ-LUZURFALSA-N
• Inchi： 1S/C20H18O5/c1-25-20-12-15(6-11-19(20)24)5-10-18(23)13-17(22)9-4-14-2-7-16(21)8-3-14/h2-12,21,24H,13H2,1H3/b9-4+,10-5+
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C(/C(/[H])=C(\[H])/C(C([H])([H])C(/C(/[H])=C(\[H])/C2C([H])=C([H])C(=C([H])C=2[H])O[H])=O)=O)=C1[H])O[H]

Computed Properties

• Exact Mass: 338.115424g/mol
• Surface Charge: 0
• XLogP3: 3.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 338.115424g/mol
• Monoisotopic Mass: 338.115424g/mol
• Topological Polar Surface Area: 83.8Ų
• Heavy Atom Count: 25
• Complexity: 502
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 338.4

Experimental Properties

• LogP: 3.36130
• PSA: 83.83000
• Refractive Index: 1.659
• Boiling Point: 571.4℃ at 760 mmHg
• Melting Point: 168ºC
• Flash Point: 205.5 °C
• Solubility: DMSO: ≥10mg/mL
• Color/Form: Yellow powder
• Density: 1.282

Demethoxycurcumin Security Information

• Symbol: GHS09
• WGK Germany：2
• Safety Instruction： 61
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Statement： H400
• Warning Statement： P273
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 50
• Signal Word：Warning

Demethoxycurcumin Customs Data

• HS CODE：29145090

Related Categories

• Other Chemical Reagents